5-cis Iloprost
5-cis Iloprost
5-cis Iloprost is the C-5 cis-isomer of iloprost, a second generation structural analog of prostaglandin I2 (prostacyclin). Iloprost displays ten-fold greater potency than the first generation stable prostacyclin analogs, typified by carbaprostacyclin. There are no published studies of the pharmacological properties of 5-cis iloprost.
Brand Name:
Vulcanchem
CAS No.:
82889-99-4
VCID:
VC0048936
InChI:
InChI=1S/C22H32O4/c1-3-4-7-15(2)20(23)11-10-18-19-13-16(8-5-6-9-22(25)26)12-17(19)14-21(18)24/h8,10-11,15,17-21,23-24H,5-7,9,12-14H2,1-2H3,(H,25,26)/b11-10+,16-8-/t15?,17-,18+,19-,20+,21+/m0/s1
SMILES:
CC#CCC(C)C(C=CC1C(CC2C1CC(=CCCCC(=O)O)C2)O)O
Molecular Formula:
C22H32O4
Molecular Weight:
360.5 g/mol
5-cis Iloprost
CAS No.: 82889-99-4
Reference Standards
VCID: VC0048936
Molecular Formula: C22H32O4
Molecular Weight: 360.5 g/mol
| CAS No. | 82889-99-4 |
|---|---|
| Product Name | 5-cis Iloprost |
| Molecular Formula | C22H32O4 |
| Molecular Weight | 360.5 g/mol |
| IUPAC Name | (5Z)-5-[(3aS,4R,5R,6aS)-5-hydroxy-4-[(E,3S)-3-hydroxy-4-methyloct-1-en-6-ynyl]-3,3a,4,5,6,6a-hexahydro-1H-pentalen-2-ylidene]pentanoic acid |
| Standard InChI | InChI=1S/C22H32O4/c1-3-4-7-15(2)20(23)11-10-18-19-13-16(8-5-6-9-22(25)26)12-17(19)14-21(18)24/h8,10-11,15,17-21,23-24H,5-7,9,12-14H2,1-2H3,(H,25,26)/b11-10+,16-8-/t15?,17-,18+,19-,20+,21+/m0/s1 |
| Standard InChIKey | HIFJCPQKFCZDDL-UGQITTIWSA-N |
| Isomeric SMILES | CC#CCC(C)[C@@H](/C=C/[C@H]1[C@@H](C[C@H]2[C@@H]1C/C(=C\CCCC(=O)O)/C2)O)O |
| SMILES | CC#CCC(C)C(C=CC1C(CC2C1CC(=CCCCC(=O)O)C2)O)O |
| Canonical SMILES | CC#CCC(C)C(C=CC1C(CC2C1CC(=CCCCC(=O)O)C2)O)O |
| Description | 5-cis Iloprost is the C-5 cis-isomer of iloprost, a second generation structural analog of prostaglandin I2 (prostacyclin). Iloprost displays ten-fold greater potency than the first generation stable prostacyclin analogs, typified by carbaprostacyclin. There are no published studies of the pharmacological properties of 5-cis iloprost. |
| Synonyms | 5-cis Ciloprost |
| Reference | 1.Schrör, K.,Darius, H.,Matzky, R., et al. The antiplatelet and cardiovascular actions of a new carbacyclin derivative (ZK36374) - equipotent to PGI2 in vitro. Naunyn-Schmiedeberg/'s Archives of Pharmacology 316, 252-255 (1981). |
| PubChem Compound | 10937300 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume